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Compound of Interest

Compound Name: (1-Adamantylthio)acetic acid

Cat. No.: B187780

For Researchers, Scientists, and Drug Development Professionals

(1-Adamantylthio)acetic acid, a molecule incorporating the bulky, lipophilic adamantane cage
structure linked to a hydrophilic acetic acid via a thioether bond, presents a scaffold of potential
interest in medicinal chemistry. The adamantane moiety is a well-established pharmacophore
known to enhance the therapeutic properties of various drugs by increasing their lipophilicity
and metabolic stability. However, a comprehensive review of the scientific literature reveals a
significant lack of detailed studies specifically focused on (1-Adamantylthio)acetic acid. While
its chemical structure suggests potential biological activity, dedicated research on its synthesis,
pharmacological effects, and mechanism of action is not readily available in the public domain.

Chemical Properties

Property Value Source

(Adamantan-1-yl)sulfanylacetic

IUPAC Name acid Sigma-Aldrich[1]
CAS Number 95769-28-1 Sigma-Aldrich[1]
Molecular Formula C12H1802S Sigma-Aldrich[1]
Molecular Weight 226.34 g/mol Sigma-Aldrich[1]

DMZIQLZIXCFDQQ-
InChl Key Q Q Sigma-Aldrich[1]
UHFFFAOYSA-N
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Synthesis

Detailed experimental protocols for the synthesis of (1-Adamantylthio)acetic acid are not
explicitly described in the reviewed literature. However, general synthetic strategies for
analogous adamantane thioether derivatives can be inferred. The synthesis would likely involve
the reaction of a haloacetic acid derivative with 1-adamantanethiol.

Below is a conceptual workflow for a potential synthesis route.

Starting Materials

1-Adamantanethiol Haloacetic Acid D_erlva_tlve
(e.g., Bromoacetic acid)

Reaction

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of (1-Adamantylthio)acetic acid.

Biological Activity

There is a notable absence of published research detailing the biological activities of (1-
Adamantylthio)acetic acid. While the adamantane scaffold is present in numerous approved
drugs with diverse therapeutic applications, including antiviral, antidiabetic, and neuroprotective
agents, the specific effects of the (1-adamantylthio)acetic acid structure have not been
characterized.
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Research on structurally related compounds, such as 1-adamantylthiopyridines, has indicated
potential antibacterial, antimalarial, and anticancer activities. This suggests that the
adamantylthio moiety could be a valuable component in the design of new therapeutic agents.
However, without direct experimental evidence, the pharmacological profile of (1-
Adamantylthio)acetic acid remains speculative.

Experimental Protocols and Quantitative Data

The core requirement for an in-depth technical guide is the availability of detailed experimental
methodologies and quantitative data. Unfortunately, the comprehensive literature search did
not yield any specific experimental protocols for assays involving (1-Adamantylthio)acetic
acid. Consequently, there is no quantitative data such as IC50 values, Ki values, or
pharmacokinetic parameters to summarize in tabular form.

Signaling Pathways

Given the lack of research on the biological effects of (1-Adamantylthio)acetic acid, there is
no information available regarding its mechanism of action or any signaling pathways it may
modulate. Therefore, the creation of diagrams for signaling pathways is not possible at this
time.

Conclusion

While the structural components of (1-Adamantylthio)acetic acid hint at potential
pharmacological relevance, the current body of scientific literature is insufficient to provide a
detailed technical guide. There is a clear need for foundational research to establish its
synthetic routes, characterize its physicochemical properties, and investigate its biological
activities. Such studies would be the first step in determining if this compound or its derivatives
hold promise for future drug development efforts. Researchers in the field are encouraged to
explore this molecule to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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